Cas no 63196-29-2 (3,5-Pyridinedicarbonitrile, 2,6-diamino-)

• Product Name: 3,5-Pyridinedicarbonitrile, 2,6-diamino-
• CAS No: 63196-29-2
• MF: C₇H₅N₅
• MW: 159.148099660873
• CID: 959141
• PubChem ID: 377555
• Update Time: 2025-04-19

3,5-Pyridinedicarbonitrile, 2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile, 2,6-diamino-
• 2,6-Diamino-3,5-pyridinedicarbonitrile
• 2,6-diamino-3,5-dicyano-4-phenyl-4H-thiopyran
• 2,6-diamino-3,5-dicyano-4-phenylthiopyran
• 2,6-diamino-3,5-dicyanopyridine
• 2,6-diamino-4-phenyl-3,5-dicyano-4H-thiopyran
• 2,6-Diamino-pyridin-3,5-dicarbonitril
• 2,6-diaminopyridine-3,5-dicarbonitrile
• 2,6-diamino-pyridine-3,5-dicarbonitrile
• AC1LENT3
• CCG-55521
• HMS1432H18
• Maybridge3_000524
• RSC002076
• RSCBB000780
• STOCK1S-21735
• DB-324380
• NSC-659122
• NCI60_020796
• 63196-29-2
• CHEMBL1970144
• NSC659122
• 3,5-Pyridinedicarbonitrile, 2,6-diamino-

• Inchi： 1S/C7H5N5/c8-2-4-1-5(3-9)7(11)12-6(4)10/h1H,(H4,10,11,12)
• InChI Key： JSKRRQDSARSJTR-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=C(C#N)C=1N)N

Computed Properties

• Exact Mass: 159.05465
• Monoisotopic Mass: 159.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.51